Cas no 1384268-76-1 ((R)-2-Amino-2-(5-methyl-1H-indol-3-YL)acetic acid)

• Product Name: (R)-2-Amino-2-(5-methyl-1H-indol-3-YL)acetic acid
• CAS No: 1384268-76-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4821085
• Update Time: 2025-05-22

(R)-2-Amino-2-(5-methyl-1H-indol-3-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-AMINO-2-(5-METHYL-1H-INDOL-3-YL)ACETIC ACID
• (R)-2-Amino-2-(5-methyl-1H-indol-3-YL)acetic acid

• Inchi： 1S/C11H12N2O2/c1-6-2-3-9-7(4-6)8(5-13-9)10(12)11(14)15/h2-5,10,13H,12H2,1H3,(H,14,15)/t10-/m1/s1
• InChI Key： FEZSNNBYFWMNDK-SNVBAGLBSA-N
• SMILES： OC([C@@H](C1=CNC2C=CC(C)=CC1=2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: -1.2
• Topological Polar Surface Area: 79.1

Additional information on (R)-2-Amino-2-(5-methyl-1H-indol-3-YL)acetic acid

Research Brief on (R)-2-Amino-2-(5-methyl-1H-indol-3-YL)acetic acid (CAS: 1384268-76-1): Recent Advances and Applications

The compound (R)-2-Amino-2-(5-methyl-1H-indol-3-YL)acetic acid (CAS: 1384268-76-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the chiral nature of (R)-2-Amino-2-(5-methyl-1H-indol-3-YL)acetic acid as a critical factor in its biological interactions. The indole scaffold, combined with the amino acid moiety, enables this compound to act as a versatile building block for peptidomimetics and small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective modulator of serotonin receptors, suggesting potential applications in neurological disorders such as depression and anxiety.

In terms of synthesis, advancements in asymmetric catalysis have improved the yield and enantiomeric purity of (R)-2-Amino-2-(5-methyl-1H-indol-3-YL)acetic acid. Researchers at the University of Cambridge recently reported a novel enzymatic resolution method using immobilized lipases, achieving >99% enantiomeric excess (Org. Process Res. Dev., 2023). This breakthrough addresses previous challenges in large-scale production, paving the way for clinical development.

The pharmacokinetic profile of this compound has also been investigated in preclinical models. A study in Drug Metabolism and Disposition (2024) revealed its favorable blood-brain barrier penetration and metabolic stability, attributed to the 5-methyl substitution on the indole ring. These properties make it a promising candidate for CNS-targeted therapies.

Emerging applications include its use as a chiral auxiliary in asymmetric synthesis and as a precursor for novel anticancer agents. A recent patent (WO2023124567) describes derivatives of (R)-2-Amino-2-(5-methyl-1H-indol-3-YL)acetic acid that exhibit potent inhibitory activity against histone deacetylases (HDACs), with IC50 values in the nanomolar range.

Ongoing clinical trials are evaluating its safety profile in Phase I studies, with preliminary results expected in Q4 2024. The compound's multifunctional nature continues to inspire innovative research across chemical biology, medicinal chemistry, and pharmaceutical development.